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Compound Name: Ethyl diethoxyphosphinylformate

CAS No.: 1474-78-8

Cat. No.: B124854

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl diethoxyphosphinylformate, a key organophosphonate compound, holds significant

relevance in the pharmaceutical landscape, primarily as a critical process impurity in the

synthesis of the antiviral drug Foscarnet.[1][2] Understanding its chemical identity, synthesis,

reactivity, and analytical characterization is paramount for professionals engaged in drug

development, quality control, and regulatory compliance. This guide provides a comprehensive

technical overview of Ethyl diethoxyphosphinylformate, offering insights into its molecular

characteristics, formation pathways, and the methodologies for its precise detection and

quantification.

Chemical Identity and Physicochemical Properties
A thorough understanding of a molecule begins with its fundamental identifiers and physical

characteristics.
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CAS Number and Synonyms
The Chemical Abstracts Service (CAS) has assigned the number 1474-78-8 to Ethyl
diethoxyphosphinylformate.[1][2][3] Due to its chemical structure and common applications,

it is also known by a variety of synonyms, which are crucial to recognize when reviewing

literature and sourcing materials.

Common Synonyms:

Diethyl (Ethoxycarbonyl)phosphonate[1]

Triethyl phosphonoformate[2][4]

Foscarnet Related Compound D[1]

Phosphonoformic Acid Triethyl Ester[1]

Diethyl carbethoxyphosphonate[2]

Ethyl Diethylphosphonoformate[1]

NSC 108684[1]

Triethyl Carboxyphosphonate[1]

Physicochemical Data
A summary of the key physicochemical properties of Ethyl diethoxyphosphinylformate is

presented in the table below. This data is essential for its handling, purification, and analytical

method development.
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Property Value Source

Molecular Formula C₇H₁₅O₅P [1][3]

Molecular Weight 210.16 g/mol [2][3]

Appearance
Clear, colorless to slightly

yellow liquid
[1][2]

Boiling Point 135 °C at 12 mmHg [1][2]

Density 1.11 g/mL at 25 °C [1][2]

Refractive Index (n²⁰/D) 1.423 [2]

Solubility
Slightly soluble in chloroform

and methanol
[1][2]

Stability Moisture sensitive [2]

Synthesis and Mechanism of Formation
The deliberate synthesis of Ethyl diethoxyphosphinylformate and its inadvertent formation

as a byproduct in other reactions are governed by fundamental principles of organophosphorus

chemistry.

Synthesis via the Michaelis-Arbuzov Reaction
The primary route for the synthesis of phosphonates such as Ethyl
diethoxyphosphinylformate is the Michaelis-Arbuzov reaction.[5][6] This reaction involves the

nucleophilic attack of a trialkyl phosphite on an alkyl halide or, in this case, an acyl halide.

The synthesis of Ethyl diethoxyphosphinylformate is achieved through the reaction of triethyl

phosphite with ethyl chloroformate. The lone pair of electrons on the phosphorus atom of

triethyl phosphite attacks the electrophilic carbonyl carbon of ethyl chloroformate. This is

followed by the expulsion of a chloride ion and subsequent dealkylation of the resulting

phosphonium salt by the chloride ion to yield the final product and ethyl chloride as a

byproduct.
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Caption: Synthesis of Ethyl diethoxyphosphinylformate via the Michaelis-Arbuzov reaction.

Experimental Protocol: Synthesis of Ethyl diethoxyphosphinylformate

Materials: Triethyl phosphite, Ethyl chloroformate, dry reaction vessel, stirring apparatus,

condenser, heating mantle.

Procedure:

To a dry, inert atmosphere (e.g., nitrogen or argon) reaction vessel equipped with a stirrer,

condenser, and dropping funnel, add triethyl phosphite.

Cool the reaction vessel in an ice bath.

Slowly add ethyl chloroformate dropwise to the stirred triethyl phosphite, maintaining the

temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat under reflux for 2-3 hours to ensure the completion of the reaction.

The progress of the reaction can be monitored by observing the cessation of ethyl chloride

evolution.

After cooling, the crude product can be purified by vacuum distillation to yield pure Ethyl
diethoxyphosphinylformate.

Formation as an Impurity in Foscarnet Synthesis
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Foscarnet (trisodium phosphonoformate) is a crucial antiviral medication.[7] Ethyl
diethoxyphosphinylformate is a known impurity in the synthesis of Foscarnet.[1][2] Its

formation can occur when residual triethyl phosphite, a common starting material or

intermediate in organophosphorus synthesis, reacts with reagents used in the subsequent

steps of Foscarnet production, particularly those that can act as a source of an ethoxycarbonyl

group under the reaction conditions. The exact mechanism will depend on the specific synthetic

route to Foscarnet, but a plausible pathway involves the reaction of triethyl phosphite with a

source of an activated carboxylic acid derivative.

Chemical Reactivity: The Horner-Wadsworth-
Emmons Reaction
As a phosphonate, Ethyl diethoxyphosphinylformate can participate in the Horner-

Wadsworth-Emmons (HWE) reaction. This olefination reaction is a cornerstone of organic

synthesis, allowing for the stereoselective formation of alkenes. The HWE reaction involves the

deprotonation of the phosphonate at the α-carbon to form a stabilized carbanion, which then

reacts with an aldehyde or ketone.

Ethyl diethoxyphosphinylformate

Stabilized Carbanion

Deprotonation

Base (e.g., NaH) Oxaphosphetane Intermediate

Nucleophilic Attack

Aldehyde or Ketone

E-AlkeneElimination

Phosphate Byproduct

Click to download full resolution via product page

Caption: The Horner-Wadsworth-Emmons reaction pathway.

While Ethyl diethoxyphosphinylformate is primarily discussed as an impurity, its potential

utility in HWE reactions for the synthesis of α,β-unsaturated esters should not be overlooked by

synthetic chemists.
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Analytical Characterization
The accurate detection and quantification of Ethyl diethoxyphosphinylformate, especially as

an impurity in active pharmaceutical ingredients (APIs) like Foscarnet, is critical for ensuring

drug safety and efficacy. High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS) are the primary analytical techniques employed

for this purpose.

High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC is a robust method for the analysis of Foscarnet and its impurities. A

validated HPLC method can effectively separate Ethyl diethoxyphosphinylformate from the

highly polar Foscarnet and other related substances.

Illustrative HPLC Protocol for Impurity Profiling of Foscarnet:

Column: ODS C18 (e.g., 4.6 x 150mm, 5µm).[8]

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer at

pH 4.0) and acetonitrile.[8] A typical starting point could be a 40:60 (v/v) ratio of buffer to

acetonitrile.[8]

Flow Rate: 1.0 - 1.2 mL/min.

Detection: UV at 225 nm.[8]

Sample Preparation:

Accurately weigh the Foscarnet sample.

Dissolve the sample in the mobile phase or a suitable diluent. For Foscarnet sodium, initial

wetting with glacial acetic acid followed by dissolution in the mobile phase can improve

stability and dissolution time.

Filter the sample through a 0.45 µm syringe filter before injection.

Validation: The method should be validated according to ICH guidelines for linearity,

accuracy, precision, specificity, and robustness.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS offers high sensitivity and specificity for the analysis of volatile and semi-volatile

compounds like Ethyl diethoxyphosphinylformate. It is particularly useful for confirming the

identity of impurities and for their quantification at trace levels.

Illustrative GC-MS Protocol for the Determination of Ethyl diethoxyphosphinylformate:

Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-

methylpolysiloxane column (e.g., HP-5, 30 m x 0.32 mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of approximately 1.2 mL/min.

Injector: Splitless mode at a temperature of 220-250 °C.

Oven Temperature Program:

Initial temperature of 70 °C, hold for 2 minutes.

Ramp at 15 °C/min to 200 °C.

Ramp at 10 °C/min to 280 °C, hold for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for

quantification to enhance sensitivity.

Sample Preparation:

Dissolve the sample in a suitable organic solvent (e.g., ethyl acetate, hexane).

If the API (Foscarnet) is not soluble, a liquid-liquid extraction or solid-phase extraction

(SPE) may be necessary to isolate the impurity.

Derivatization is generally not required for this compound.
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Caption: General analytical workflow for the characterization of Ethyl
diethoxyphosphinylformate.

Spectroscopic Data
Spectroscopic data is indispensable for the unambiguous identification of Ethyl
diethoxyphosphinylformate. While a comprehensive public database of its spectra is not

readily available, the expected spectral features can be inferred from its structure.
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Spectroscopic Technique Expected Features

¹H NMR

Signals corresponding to the three distinct ethyl

groups (-OCH₂CH₃). The methylene protons

(OCH₂) will appear as quartets, and the methyl

protons (-CH₃) will appear as triplets. The

chemical shifts will be influenced by the

adjacent oxygen and phosphorus atoms.

¹³C NMR

Resonances for the seven carbon atoms. The

carbonyl carbon will be the most downfield

signal. The methylene and methyl carbons of

the three ethyl groups will show distinct signals.

³¹P NMR

A single resonance in the phosphonate region of

the spectrum. The chemical shift will be

characteristic of a phosphonate ester.

Infrared (IR) Spectroscopy

Strong absorption bands for the P=O and C=O

stretching vibrations. C-O and P-O stretching

bands will also be prominent.

Mass Spectrometry (EI)

The molecular ion peak (M⁺) at m/z 210 should

be observable. Common fragmentation patterns

for esters and phosphonates would be

expected, including the loss of ethoxy groups (-

OC₂H₅) and the ethyl group from the ester.

Conclusion
Ethyl diethoxyphosphinylformate, with CAS number 1474-78-8, is a compound of significant

interest to the pharmaceutical industry, primarily due to its status as a process-related impurity

in the synthesis of Foscarnet. A thorough understanding of its synthesis, reactivity, and

analytical characterization is essential for ensuring the quality, safety, and efficacy of the final

drug product. The application of modern analytical techniques such as HPLC and GC-MS,

guided by the principles outlined in this guide, enables the robust control of this impurity,

thereby supporting the development of safe and effective medicines.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b124854/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-diethoxyphosphinylformate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Angene Chemical. Ethyl diethoxyphosphinylformate(CAS# 1474-78-8). [Link]

Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

The Royal Society of Chemistry. 4 - Experimental characterization data for compounds.

[Link]

Scholars Research Library. Stability indicating RP-HPLC method development and validation

of foscarnet in bulk and pharmaceutical dosage form. [Link]

Wikipedia. Michaelis–Arbuzov reaction. [Link]

Organic Syntheses. triethyl phosphite. [Link]

Agilent. Using Analyte Protectants and Solvent Selection to Maximize the Stability of

Organophosphorus Pesticides during GC/MS Analysis. [Link]

PubChem. Foscarnet. [Link]

Organic Chemistry Portal. Arbuzov Reaction. [Link]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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